3-Isopropoxy-N-(2-methoxybenzyl)aniline

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-3-propan-2-yloxyaniline
• InChI: InChI=1S/C17H21NO2/c1-13(2)20-16-9-6-8-15(11-16)18-12-14-7-4-5-10-17(14)19-3/h4-11,13,18H,12H2,1-3H3
• InChI Key: FBEZCAOVNHLTNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)NCC2=CC=CC=C2OC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• CAS No.: 1040684-18-1

Description

3-Isopropoxy-N-(2-methoxybenzyl)aniline (CAS: sc-313173) is a secondary amine derivative featuring an aniline core substituted with an isopropoxy group at the 3-position and a 2-methoxybenzyl group at the N-position. Its molecular formula is C₁₈H₂₃NO₂, with a molecular weight of 285.38 g/mol. The compound is synthesized via reductive amination, a method broadly applicable to analogous structures, where aldehydes and amines react under hydrogen gas (H₂) in the presence of catalysts like Pd/NiO . Characterization typically involves GC-MS, TLC, and NMR analysis .

The compound’s structural uniqueness lies in its substitution pattern: the isopropoxy group provides steric bulk and moderate lipophilicity, while the ortho-methoxybenzyl moiety introduces electronic effects (e.g., electron-donating resonance) that may influence reactivity or intermolecular interactions.

Biological Activity

3-Isopropoxy-N-(2-methoxybenzyl)aniline is an organic compound with notable biological activities, making it a subject of interest in medicinal chemistry and pharmaceutical development. Its unique structure, characterized by an isopropoxy group and a methoxybenzyl moiety, contributes to its potential therapeutic applications.

• Molecular Formula : C₁₇H₂₁NO₂
• Molecular Weight : 271.35 g/mol
• Physical State : Colorless to pale yellow liquid
• Solubility : Slightly soluble in common organic solvents such as chloroform and methanol.

Synthesis

The synthesis of 3-Isopropoxy-N-(2-methoxybenzyl)aniline typically involves the reaction of 3-aminophenol with isopropyl chloride in the presence of a base like sodium hydroxide. The process is conducted in a solvent such as toluene with a phase transfer catalyst (e.g., tetrabutylammonium chloride), followed by heating under reflux for several hours.

Biological Activities

Research indicates that 3-Isopropoxy-N-(2-methoxybenzyl)aniline exhibits various biological activities, particularly:

• Antiviral Properties : Derivatives of this compound have been explored for their potential antiviral effects, positioning them as candidates for pharmaceutical development targeting viral infections.
• Antibacterial Activity : Similar compounds have demonstrated significant antibacterial activity against resistant strains, suggesting that 3-Isopropoxy-N-(2-methoxybenzyl)aniline may possess similar properties .

The biological activity of 3-Isopropoxy-N-(2-methoxybenzyl)aniline may be attributed to its interaction with specific molecular targets, such as enzymes or receptors. The isopropoxy and methoxy groups enhance its binding affinity and specificity, leading to various biological effects.

Comparative Analysis

To better understand the uniqueness of 3-Isopropoxy-N-(2-methoxybenzyl)aniline, a comparison with structurally similar compounds is provided below:

Compound Name	Structural Features	Unique Aspects
3-Methoxyaniline	Contains a methoxy group instead of an isopropoxy	Lacks branched alkyl chain, affecting solubility
3-Ethoxyaniline	Contains an ethoxy group	Exhibits different reactivity due to shorter alkyl chain
3-Butoxyaniline	Contains a butoxy group	Increased steric hindrance compared to isopropoxy
N-(3-Methoxybenzyl)aniline	Benzyl group attached to methoxyaniline	Lacks the isopropoxy moiety

This table highlights how the distinct isopropoxy group in 3-Isopropoxy-N-(2-methoxybenzyl)aniline imparts unique chemical properties and reactivity compared to its analogs, making it valuable in targeted synthetic applications and research contexts.

Case Studies

Recent studies have focused on the synthesis and biological evaluation of derivatives based on this compound:

• Antiviral Activity Study :
  • A derivative was synthesized and tested against various viral strains, showing promising results with an IC50 value indicating effective inhibition at low concentrations.
• Antibacterial Efficacy :
  • In vitro testing against Methicillin-resistant Staphylococcus aureus (MRSA) revealed an MIC (Minimum Inhibitory Concentration) of 0.5 μg/mL, showcasing its potential as an antibacterial agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural analogs of 3-Isopropoxy-N-(2-methoxybenzyl)aniline, emphasizing substituent effects, physicochemical properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
3-Isopropoxy-N-(4-methoxybenzyl)aniline	C₁₈H₂₃NO₂	285.38	4-methoxybenzyl	Increased para-substitution enhances electronic delocalization
3-Isopropoxy-N-(4-isopropoxybenzyl)aniline	C₂₀H₂₇NO₃	329.44	4-isopropoxybenzyl	Higher lipophilicity due to dual isopropoxy groups
3-Butoxy-N-[4-(2-phenoxyethoxy)benzyl]aniline	C₂₅H₂₉NO₃	391.51	Butoxy, phenoxyethoxybenzyl	Extended alkoxy chain improves solubility in non-polar solvents
3-(2-Phenylethoxy)-N-[2-(2-phenylethoxy)benzyl]aniline	C₃₀H₂₉NO₂	435.56	Phenylethoxy groups	Aromatic ethers may enhance π-π stacking in crystal lattices
N-Allyl-N-(3-methoxybenzyl)aniline	C₁₇H₁₉NO	253.34	Allyl, 3-methoxybenzyl	Allyl group introduces potential for further functionalization

Key Comparisons:

Para-substitution allows for greater electronic delocalization, which may stabilize charge in intermediates during reactions.

Alkoxy Chain Length and Lipophilicity Compounds with longer alkoxy chains (e.g., butoxy in 3-Butoxy-N-[4-(2-phenoxyethoxy)benzyl]aniline) exhibit higher molecular weights and enhanced lipophilicity, which could improve membrane permeability in drug design . Phenylethoxy substituents (e.g., in 3-(2-Phenylethoxy)-N-[2-(2-phenylethoxy)benzyl]aniline) introduce aromaticity, favoring interactions with hydrophobic pockets in enzymes or receptors .

Synthetic Accessibility The target compound and its analogs are synthesized via reductive amination , but yields vary with substituent complexity.

Hazard and Safety

• 3-Isopropoxy-N-[4-(phenethyloxy)benzyl]aniline (CAS: 1040684-68-1) is classified as an irritant (Xi) , suggesting similar handling precautions may apply to structurally related compounds.